Cas no 70199-64-3 (Pyridine, 4-[(methylthio)methyl]-)

• Product Name: Pyridine, 4-[(methylthio)methyl]-
• CAS No: 70199-64-3
• MF: C₇H₉NS
• MW: 139.218060255051
• CID: 547572
• PubChem ID: 21481170
• Update Time: 2025-04-19

Pyridine, 4-[(methylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-[(methylthio)methyl]-
• 4-(methylsulfanylmethyl)pyridine
• 70199-64-3
• 4-methylthiomethylpyridine
• 4-[(Methylsulfanyl)methyl]pyridine
• SCHEMBL1145278
• DTXSID80614442

• Inchi： 1S/C7H9NS/c1-9-6-7-2-4-8-5-3-7/h2-5H,6H2,1H3
• InChI Key： TXJUVKQTSLKQNO-UHFFFAOYSA-N
• SMILES： S(C)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 139.04567
• Monoisotopic Mass: 139.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives